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Compound of Interest

Compound Name: JH I

Cat. No.: B190426 Get Quote

Introduction

Juvenile Hormone I (JH I) is a naturally occurring sesquiterpenoid that plays a crucial role in

regulating many aspects of insect physiology.[1][2][3] Primarily secreted by the corpora allata, a

pair of endocrine glands located behind the insect brain, JH I is essential for controlling

development, metamorphosis, reproduction, and diapause.[2][3][4] In larval stages, the

presence of juvenile hormone ensures the retention of juvenile characteristics, preventing

premature maturation into an adult.[5] Its concentration must decrease to allow for

metamorphosis to proceed. Due to its vital role in the insect life cycle, synthetic analogs of JH I
are utilized as insect growth regulators (IGRs) for pest control, disrupting the normal

development of targeted insects.[2]

These application notes provide a detailed protocol for the preparation of a stock solution of

Juvenile Hormone I, intended for use in research and drug development settings. Proper

preparation and storage are critical to ensure the stability and efficacy of the hormone in

experimental assays.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Juvenile Hormone

I.
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Property Data Reference(s)

Molecular Formula C₁₈H₃₀O₃ [1][4][6]

Molecular Weight 294.43 g/mol [1][4]

CAS Number 13804-51-8 [1][4]

Physical Form Clear, colorless oil or liquid [1][4]

Recommended Solvents
Chloroform, Dichloromethane,

DMSO, Ethanol
[1][7]

Storage Conditions
Store at -20°C, protected from

light and air.
[1][7][8]

Experimental Protocol: Preparation of a 10 mM JH I
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Juvenile Hormone I in

Dimethyl Sulfoxide (DMSO).

Materials and Equipment

Juvenile Hormone I (JH I)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Positive displacement pipette or glass syringe

Analytical balance

Vortex mixer

Fume hood

Safety Precautions
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Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Refer to the Safety Data Sheet (SDS) for Juvenile Hormone I and DMSO before handling.

Procedure

Calculate the Required Mass of JH I:

Determine the desired volume of the stock solution (e.g., 1 mL).

Use the following formula to calculate the mass of JH I needed to prepare a 10 mM stock

solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM solution:

Mass (g) = (0.010 mol/L) x (0.001 L) x (294.43 g/mol ) = 0.00294 g or 2.94 mg

Weighing Juvenile Hormone I:

Since JH I is an oil, direct weighing can be challenging. It is recommended to tare a

microcentrifuge tube or small vial on the analytical balance.

Carefully add the calculated amount of JH I (2.94 mg for 1 mL) into the tared container

using a positive displacement pipette or a glass syringe. Record the exact mass.

Dissolution:

Add a small amount of anhydrous DMSO (e.g., 500 µL) to the container with the JH I.

Vortex the solution thoroughly until the JH I is completely dissolved. The solution should

be clear and colorless.

Final Volume Adjustment:
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Add anhydrous DMSO to the solution to reach the final desired volume (e.g., 1 mL).

If you recorded a slightly different mass in step 2, adjust the final volume of DMSO

accordingly to achieve the precise 10 mM concentration.

Volume (L) = Mass (g) / (Molarity (mol/L) x Molecular Weight ( g/mol ))

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or

amber vials to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the name of the compound (JH I), concentration (10 mM),

solvent (DMSO), preparation date, and your initials.

Store the aliquots at -20°C, protected from light.[7][8] Under these conditions, the stock

solution should be stable for an extended period. Aqueous solutions are not recommended

for storage for more than one day.[7]

Experimental Workflow Diagram
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Caption: Workflow for the preparation of a Juvenile Hormone I stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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